Cas no 625455-70-1 (Butanamide, 2-amino-N-(2-aminoethyl)-3-methyl-, (2S)-)

• Product Name: Butanamide, 2-amino-N-(2-aminoethyl)-3-methyl-, (2S)-
• CAS No: 625455-70-1
• MF: C₇H₁₇N₃O
• MW: 159.229381322861
• CID: 2850928
• PubChem ID: 11030106
• Update Time: 2025-04-21

Butanamide, 2-amino-N-(2-aminoethyl)-3-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N-(2-aminoethyl)-3-methyl-, (2S)-
• DTXCID20403296
• DTXSID30452477
• 625455-70-1
• (s)-2-isopropyl-3-oxodiethylenetriamine
• AKOS010527277

• Inchi： 1S/C7H17N3O/c1-5(2)6(9)7(11)10-4-3-8/h5-6H,3-4,8-9H2,1-2H3,(H,10,11)/t6-/m0/s1
• InChI Key： BJIFQAPRKWAJES-LURJTMIESA-N
• SMILES： O=C([C@H](C(C)C)N)NCCN

Computed Properties

• Exact Mass: 159.137162174Da
• Monoisotopic Mass: 159.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 81.1Ų